Cas no 2551114-97-5 (2-(Propan-2-yl)thiophen-3-amine hydrochloride)

• Product Name: 2-(Propan-2-yl)thiophen-3-amine hydrochloride
• CAS No: 2551114-97-5
• MF: C₇H₁₂ClNS
• MW: 177.69487953186
• MDL: MFCD32875140
• CID: 5656523
• PubChem ID: 165871803
• Update Time: 2025-06-13

2-(Propan-2-yl)thiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2551114-97-5
• Z4702454044
• 2-(propan-2-yl)thiophen-3-amine hydrochloride
• EN300-27193235
• 2-(Propan-2-yl)thiophen-3-amine hydrochloride

• MDL： MFCD32875140
• Inchi： 1S/C7H11NS.ClH/c1-5(2)7-6(8)3-4-9-7;/h3-5H,8H2,1-2H3;1H
• InChI Key： DEVHBBSXQWGDQW-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1C(C)C)N

Computed Properties

• Exact Mass: 177.0378983g/mol
• Monoisotopic Mass: 177.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(Propan-2-yl)thiophen-3-amine hydrochloride

Research Brief on 2-(Propan-2-yl)thiophen-3-amine hydrochloride (CAS: 2551114-97-5): Recent Advances and Applications

2-(Propan-2-yl)thiophen-3-amine hydrochloride (CAS: 2551114-97-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene amine structure, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 2-(Propan-2-yl)thiophen-3-amine hydrochloride. The study highlighted its utility as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in neurodegenerative diseases. The compound's ability to modulate kinase activity was demonstrated through in vitro assays, showing promising selectivity and potency. These findings suggest its potential as a lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another recent application of 2-(Propan-2-yl)thiophen-3-amine hydrochloride was reported in the field of antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel antimicrobial agents. The compound's thiophene moiety was found to enhance the binding affinity of these agents to bacterial cell wall components, leading to improved efficacy against drug-resistant strains. This research underscores the versatility of 2-(Propan-2-yl)thiophen-3-amine hydrochloride in addressing global health challenges posed by antimicrobial resistance.

From a methodological perspective, advancements in the synthesis and characterization of 2-(Propan-2-yl)thiophen-3-amine hydrochloride have been achieved through innovative techniques such as flow chemistry and high-throughput screening. These approaches have enabled researchers to optimize reaction conditions, improve yields, and reduce production costs, thereby facilitating its broader adoption in pharmaceutical development. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, further guiding its application in drug design.

In conclusion, 2-(Propan-2-yl)thiophen-3-amine hydrochloride (CAS: 2551114-97-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its demonstrated utility in CNS disorders and antimicrobial applications, coupled with advancements in synthetic methodologies, positions it as a valuable tool for future drug discovery efforts. Continued research into its mechanistic pathways and therapeutic potential is expected to yield further breakthroughs in the coming years.